![molecular formula C16H11ClN2O B1618149 5-chloro-1,3-diphenyl-1H-pyrazole-4-carbaldehyde CAS No. 5499-67-2](/img/structure/B1618149.png)
5-chloro-1,3-diphenyl-1H-pyrazole-4-carbaldehyde
Overview
Description
5-chloro-1,3-diphenyl-1H-pyrazole-4-carbaldehyde is a chemical compound with the molecular formula C16H11ClN2O and a molecular weight of 282.73 . It is a solid substance .
Synthesis Analysis
The synthesis of this compound can be achieved through several methods. One of the most versatile and economical methods involves a Vilsmeier reaction of 1H-pyrazol-5 (4H)-one . Other methods include a one-pot condensation of ketones, aldehydes, and hydrazine monohydrochloride , and a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines .Molecular Structure Analysis
The InChI code for this compound is 1S/C16H11ClN2O/c17-16-14 (11-20)15 (12-7-3-1-4-8-12)18-19 (16)13-9-5-2-6-10-13/h1-11H .Chemical Reactions Analysis
This compound can undergo several chemical reactions. For instance, it can undergo a Knoevenagel condensation with ethylcyanoacetate at 0°C . It can also participate in a radical addition followed by intramolecular cyclization to afford the important pyrazole skeleton .Physical And Chemical Properties Analysis
This compound is a solid substance with a melting point of 109 °C .Scientific Research Applications
Anti-Tubercular and Anti-Cancer Activities
5-Chloro-1,3-diphenyl-1H-pyrazole-4-carbaldehyde has been studied for its potential in treating tuberculosis and cancer. Neha, Nitin, and Pathak Devender (2013) synthesized derivatives of this compound and evaluated them for antitubercular activity against Mycobacterium tuberculosis and anticancer activity against MCF7 (Human breast cancer) cells. The study highlights the compound's relevance in developing new therapeutic agents for these diseases (S. Neha, K. Nitin, & Yadav Mithleshand Pathak Devender, 2013).
Synthesis and Biological Investigations
Prasath et al. (2015) reported the efficient ultrasound-assisted synthesis of new quinolinyl chalcones containing a pyrazole group derived from this compound. Their study includes detailed spectroscopic, crystallographic, and biological investigations, showing the compound's utility in synthesizing biologically active molecules with antimicrobial and antioxidant properties (R. Prasath, P. Bhavana, S. Sarveswari, S. Ng, & E. Tiekink, 2015).
Structural Analysis
Xu and Shi (2011) conducted a study focusing on the synthesis and crystal structure analysis of 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde, a related compound. Their research provided valuable insights into the molecular and crystal structure of this class of compounds, which is crucial for understanding their chemical behavior and potential applications (Cunjin Xu & Yan-Qin Shi, 2011).
Applications in Synthesizing Novel Compounds
Various studies have focused on synthesizing novel compounds using this compound as a precursor. For instance, Cuartas et al. (2017) described a synthetic sequence involving this compound to produce reduced bipyrazoles, showcasing its versatility as a chemical intermediate (Viviana Cuartas, B. Insuasty, J. Cobo, & C. Glidewell, 2017).
Antimicrobial Activity
Bakhite, Geies, and El-Kashef (2000) explored the synthesis of new pyrazoles and thieno[2,3-c]pyrazoles starting with 5-chloro-1,3-diphenyl-1H-pyrazole-4-carboxaldehyde and evaluated their antimicrobial activity. This highlights the compound's potential in developing new antimicrobial agents (E. A. Bakhite, A. Geies, & H. El-Kashef, 2000).
Mechanism of Action
Target of Action
A related compound has shown potent in vitro antipromastigote activity, suggesting potential targets within parasitic organisms .
Mode of Action
It’s known that pyrazole derivatives can interact with biological targets through various mechanisms, such as hydrogen bonding and hydrophobic interactions .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-chloro-1,3-diphenylpyrazole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClN2O/c17-16-14(11-20)15(12-7-3-1-4-8-12)18-19(16)13-9-5-2-6-10-13/h1-11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BORJDGPYDJKXPV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN(C(=C2C=O)Cl)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40353082 | |
Record name | 5-chloro-1,3-diphenyl-1H-pyrazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40353082 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5499-67-2 | |
Record name | 5-chloro-1,3-diphenyl-1H-pyrazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40353082 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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